Cas no 92105-56-1 (b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI))

b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI) structure
92105-56-1 structure
Product Name:b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI)
CAS No:92105-56-1
MF:C13H19Cl2NO2
MW:292.201462030411
CID:809227
PubChem ID:56335
Update Time:2025-04-19

b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI) Chemical and Physical Properties

Names and Identifiers

    • b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI)
    • benzyl-(2-chloroethyl)-(2-methoxycarbonylethyl)azanium chloride
    • benzyl-(2-chloroethyl)-(3-methoxy-3-oxopropyl)azanium,chloride
    • N-Benzyl-N-(2-chloroethyl)-beta-alanine methyl ester hydrochloride
    • 2-Chloroethyl-(3-methoxy-3-oxopropyl)-(phenylmethyl)azanium chloride
    • beta-ALANINE, N-BENZYL-N-(2-CHLOROETHYL)-, METHYL ESTER, HYDROCHLORIDE
    • 92105-56-1
    • Inchi: 1S/C13H18ClNO2.ClH/c1-17-13(16)7-9-15(10-8-14)11-12-5-3-2-4-6-12;/h2-6H,7-11H2,1H3;1H
    • InChI Key: VFERURGQBKVBDV-UHFFFAOYSA-N
    • SMILES: ClCC[NH+](CC1C=CC=CC=1)CCC(=O)OC.[Cl-]

Computed Properties

  • Exact Mass: 291.079
  • Monoisotopic Mass: 291.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 218
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.7A^2

Experimental Properties

  • Boiling Point: 309.4°Cat760mmHg
  • Flash Point: 140.9°C
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd